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Compound of Interest

Compound Name: (R)-(+)-3-Butyn-2-ol

Cat. No.: B1348244

For Researchers, Scientists, and Drug Development Professionals

(R)-(+)-3-Butyn-2-ol is a valuable and versatile chiral building block in asymmetric synthesis.
As a member of the "chiral pool," it provides a readily available, enantiomerically pure starting
material for the construction of complex stereodefined molecules, including natural products
and active pharmaceutical ingredients. Its bifunctional nature, possessing both a terminal
alkyne and a secondary alcohol with a defined stereocenter, allows for a wide range of
chemical transformations.

These application notes provide an overview of the synthetic utility of (R)-(+)-3-Butyn-2-ol,
focusing on its role in the synthesis of key intermediates and natural products. Detailed
experimental protocols for representative transformations are also included.

Chiral Pool Synthesis: A Powerful Strategy

Chiral pool synthesis is an efficient approach in asymmetric synthesis that utilizes readily
available, enantiomerically pure natural products as starting materials. This strategy avoids the
need for often complex and costly asymmetric induction or resolution steps. (R)-(+)-3-Butyn-2-
ol is an excellent example of a chiral pool reagent, offering its inherent chirality for the
synthesis of more complex targets.

The core principle of this approach is the transfer of stereochemical information from the
starting material to the final product. The stereocenter in (R)-(+)-3-Butyn-2-ol can direct the
formation of new stereocenters in subsequent reactions, leading to high diastereoselectivity.
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Asymmetric Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348244#use-of-r-3-butyn-2-ol-in-asymmetric-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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